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Compound of Interest

Compound Name: trans-2-Hexadecenoyl-L-carnitine

Cat. No.: B11929012

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of trans-2-Hexadecenoyl-L-
carnitine, an endogenous long-chain acylcarnitine, in various research applications. This
document outlines its role in metabolic studies, particularly in the context of obesity and
metabolic disorders, and provides methodologies for its quantification in biological samples.

Biochemical and Physiological Significance

Trans-2-Hexadecenoyl-L-carnitine is an intermediate in the mitochondrial beta-oxidation of
fatty acids. It is formed during the transport of long-chain fatty acids across the inner
mitochondrial membrane, a process facilitated by the carnitine shuttle system. This system
involves carnitine palmitoyltransferase | (CPT1), carnitine-acylcarnitine translocase (CACT),
and carnitine palmitoyltransferase 1l (CPT2).[1][2][3] The levels of specific acylcarnitines,
including trans-2-Hexadecenoyl-L-carnitine, can serve as important biomarkers for the state
of fatty acid metabolism and have been implicated in various metabolic diseases such as type
2 diabetes and obesity.[4]

In a study on obese Zucker rats, a model for obesity and insulin resistance, urinary
concentrations of several acylcarnitines, including BCAA catabolism-derived ones, were found
to be elevated.[5][6][7][8] This suggests a potential role for altered acylcarnitine metabolism in
the pathophysiology of obesity.
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Product Information and Handling

Parameter Value Reference

Molecular Formula C23H43N0O4 --INVALID-LINK--
Molecular Weight 397.59 g/mol --INVALID-LINK--
CAS Number 26145-55-1 --INVALID-LINK--
Appearance Solid --INVALID-LINK--

N Soluble in ethanol (50 mg/mL,
Solubility ) o --INVALID-LINK--
may require sonication)

Store powder at -20°C for up
to 3 years. Store solutions at

Storage --INVALID-LINK--
-80°C for up to 6 months or

-20°C for up to 1 month.

Purchasing: trans-2-Hexadecenoyl-L-carnitine can be purchased from various suppliers for
research purposes, including MedChemExpress and Sigma-Aldrich.[9]

Quantitative Data from Research Applications

The following table summarizes data from a study by Pengxiang She, et al. (2013) investigating
leucine and protein metabolism in obese Zucker rats. Urinary acylcarnitine levels were
measured, providing insights into metabolic alterations in obesity.
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BENCHE

] Lean Rats Obese Rats
Urinary Fold Change
" (nmol/mg (nmol/mg P-value

Acylcarnitine o o (Obese/Lean)

creatinine) creatinine)
C4-OH-
isovaleryl/2- 0.45 +0.04 1.28+£0.13 2.84 <0.001
methylbutyryl
Cb5-isovaleryl/2-

0.22 £ 0.02 0.59 + 0.06 2.68 <0.001
methylbutyryl
C5-OH-
isovaleryl/2- 0.18 + 0.02 0.48 + 0.05 2.67 <0.001
methylbutyryl
C6-

0.09 £ 0.01 0.21 +£0.02 2.33 <0.001
methylmalonyl
Ci10:1 0.03 £ 0.003 0.07 £0.01 2.33 <0.01
Cl2:1 0.04 + 0.004 0.09 £ 0.01 2.25 <0.001
Cl4:1 0.05 + 0.005 0.11 £ 0.01 2.20 <0.001
C16:1 (trans-2-

0.06 £ 0.01 0.13+0.01 2.17 <0.001

Hexadecenoyl)

Data are presented as mean + SEM. Data extracted from She P, et al. PLoS One.
2013;8(3):e59443.[5][6][7][8]

Experimental Protocols
Quantification of Acylcarnitines in Plasma by LC-MS/MS

This protocol provides a general framework for the analysis of acylcarnitines, including trans-2-
Hexadecenoyl-L-carnitine, in plasma samples.

Materials:

e Plasma samples
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e Methanol (LC-MS grade)

e Formic acid

« Internal standards (e.g., deuterated acylcarnitines)

e Raptor ARC-18 column or equivalent

o UHPLC system coupled to a tandem mass spectrometer (MS/MS)

Procedure:

e Sample Preparation:

[e]

To 100 pL of plasma in a microcentrifuge tube, add 300 pL of methanol containing the
internal standards.[10]

Vortex the mixture for 10 seconds.[10]
Incubate at room temperature for 10 minutes.
Centrifuge at 4000 rpm for 10 minutes to precipitate proteins.[10]

Transfer 100 pL of the supernatant to a new vial containing 900 pL of the initial mobile
phase (e.g., 0.1% formic acid in water).[10]

Vortex for 10 seconds before injection into the LC-MS/MS system.[10]

e LC-MS/MS Analysis:

Column: Raptor ARC-18 (or equivalent C18 column).
Mobile Phase A: 0.1% formic acid in water.[10]
Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient Elution: A typical gradient would start with a low percentage of mobile phase B,
gradually increasing to elute the acylcarnitines. A detailed gradient program should be
optimized based on the specific instrument and column used.[11]
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o Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization
(ESI) mode. Use Multiple Reaction Monitoring (MRM) for quantification, with specific
precursor-to-product ion transitions for each acylcarnitine and internal standard.[11]

In Vitro CPT2 Enzyme Activity Assay

This assay can be used to investigate the interaction of trans-2-Hexadecenoyl-L-carnitine
with the CPT2 enzyme.

Materials:

« |solated mitochondria or cell lysates containing CPT2

trans-2-Hexadecenoyl-L-carnitine (substrate)

Coenzyme A (CoA)

5,5'-dithiobis(2-nitrobenzoic acid) (DTNB)

Buffer (e.g., Tris-HCI)

Spectrophotometer
Procedure:

o Prepare a reaction mixture containing the mitochondrial preparation or cell lysate, buffer, and
DTNB.

« Initiate the reaction by adding CoA and trans-2-Hexadecenoyl-L-carnitine.

o The CPT2-catalyzed reaction will convert the acylcarnitine and CoA to the corresponding
acyl-CoA and free carnitine. The free CoA will react with DTNB to produce a colored product
that can be measured spectrophotometrically at 412 nm.

The rate of color change is proportional to the CPT2 activity.

Note: This is a general protocol. Specific concentrations and incubation times should be
optimized for each experimental setup.
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Signaling Pathways and Experimental Workflows
Fatty Acid Beta-Oxidation Pathway

The following diagram illustrates the central role of the carnitine shuttle, including the formation
of acylcarnitines like trans-2-Hexadecenoyl-L-carnitine, in the transport of fatty acids into the
mitochondria for beta-oxidation.
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SL Fatty Acyl-CoA

Fatty Acyl-CoA

(Mitochondrial Matrix)

Click to download full resolution via product page

Caption: Carnitine shuttle and fatty acid beta-oxidation pathway.

Experimental Workflow for Acylcarnitine Profiling

The following diagram outlines a typical workflow for the analysis of acylcarnitines from
biological samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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